6-Hydroxy-1-methylquinolin-2(1H)-one

• IUPAC Name: 6-hydroxy-1-methylquinolin-2-one
• InChI: InChI=1S/C10H9NO2/c1-11-9-4-3-8(12)6-7(9)2-5-10(11)13/h2-6,12H,1H3
• InChI Key: NOIQPNXLNANOPX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC1=O)C=C(C=C2)O
• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• CAS No.: 69601-45-2

Description

6-Hydroxy-1-methylquinolin-2(1H)-one is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.187. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Properties

• Synthesis and Cytotoxic Activity : A study involved synthesizing 2-amino-6-aryl-4-(4′-hydroxy-N-methylquinolin-2′-on-3′-yl)pyrimidines from 6-Hydroxy-1-methylquinolin-2(1H)-one derivatives. These compounds exhibited significant cytotoxic activity against human hepatocellular carcinoma HepG2 and squamous cell carcinoma KB cancer lines, with some showing particularly potent effects (Toan, Thanh, Truong, & Van, 2020).

Chemical and Structural Studies

• Spectroscopic and Computational Analysis : Another research focused on the synthesis of 2-methyl-4-quinolinol (a related compound) and its structural analysis using various spectroscopic methods and computational studies. This work provided insights into the molecule's stability, electronic properties, and potential nonlinear optical behavior (Pourmousavi et al., 2016).

Green Chemistry and Synthesis

• Eco-Friendly Synthesis Methods : A study presented an environmentally friendly protocol for synthesizing derivatives of this compound using a cascade Knoevenagel–Michael reaction. This method emphasized high yields and the absence of solvents or catalysts, demonstrating an advancement in green chemistry (Bhat & Trivedi, 2014).

Antimicrobial and Antioxidant Applications

• Antimicrobial Potentials : Research on Citrullus colocynthis fruits and 4-methylquinoline analogues (related to this compound) showed significant antimicrobial activities against foodborne bacteria. This highlighted the potential use of these compounds in developing natural preservatives (Kim, Lee, Yang, & Lee, 2014).

Applications in Materials Science

• Use in Lubricating Grease : A study synthesized derivatives of 4-Hydroxy Quinolinone and evaluated their efficiency as antioxidants in lubricating greases. The research provided insights into the compounds' potential applications in industrial materials (Hussein, Ismail, & El-Adly, 2016).